Methyl 1-acetyl-6'-amino-5'-cyano-2'-(methoxymethyl)-2-oxo-1,2-dihydrospiro[indole-3,4'-pyran]-3'-carboxylate

• Molecular Formula: C19H17N3O6
• Molecular Weight: 383.4 g/mol
• IUPAC Name: methyl 1-acetyl-6'-amino-5'-cyano-2'-(methoxymethyl)-2-oxospiro[indole-3,4'-pyran]-3'-carboxylate
• InChI: InChI=1S/C19H17N3O6/c1-10(23)22-13-7-5-4-6-11(13)19(18(22)25)12(8-20)16(21)28-14(9-26-2)15(19)17(24)27-3/h4-7H,9,21H2,1-3H3
• InChI Key: COSYNIBJGPQQQW-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1C2=CC=CC=C2C3(C1=O)C(=C(OC(=C3C(=O)OC)COC)N)C#N

Description

“Methyl 1-acetyl-6’-amino-5’-cyano-2’-(methoxymethyl)-2-oxo-1,2-dihydrospiro[indole-3,4’-pyran]-3’-carboxylate” is a complex organic compound with a fascinating structure. Let’s break it down:

Methyl 1-acetyl-6’-amino-5’-cyano-2’-(methoxymethyl)-2-oxo-1,2-dihydrospiro[indole-3,4’-pyran]-3’-carboxylate: consists of the following key features:

Preparation Methods

Synthetic Routes::

• The synthesis of this compound involves several steps, including cyclization reactions and functional group manipulations.
• One possible route could start with the assembly of the indole and pyran moieties, followed by acetylation, cyano group introduction, and methoxymethylation.
• Detailed reaction conditions and intermediates would be essential for a comprehensive understanding.

Industrial Production::

• While I don’t have specific industrial methods, large-scale production likely involves efficient and cost-effective processes.
• Industry might optimize existing synthetic routes or develop novel approaches to meet demand.

Chemical Reactions Analysis

Reactivity: This compound likely participates in various reactions

Common Reagents and Conditions:

Major Products: These reactions could yield derivatives with altered functional groups or modified spirocyclic structures.

Scientific Research Applications

Chemistry: Investigating its reactivity, stereochemistry, and novel synthetic strategies.

Biology: Exploring potential bioactivity, interactions with enzymes, and cellular effects.

Medicine: Assessing its pharmacological properties, potential drug candidates, or therapeutic applications.

Industry: Developing new materials or catalysts based on its unique structure.

Mechanism of Action

• The compound’s effects likely involve interactions with specific molecular targets (e.g., receptors, enzymes, or proteins).
• Further research would be needed to elucidate the precise pathways and mechanisms.

Comparison with Similar Compounds

Uniqueness: Highlight its distinctive features compared to related compounds.

Similar Compounds: While I don’t have a specific list, exploring related spirocyclic molecules and their properties would be valuable.